Cas no 2680830-02-6 (benzyl N-3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl-N-methylcarbamate)
benzyl N-3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl-N-methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 2680830-02-6
- EN300-28299636
- benzyl N-[3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl]-N-methylcarbamate
- benzyl N-3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl-N-methylcarbamate
-
- Inchi: 1S/C19H21NO6/c1-20(19(22)24-11-14-5-3-2-4-6-14)10-15(21)12-23-16-7-8-17-18(9-16)26-13-25-17/h2-9,15,21H,10-13H2,1H3
- InChI Key: UQFMWWZOYHXGIH-UHFFFAOYSA-N
- SMILES: O(C1=CC=C2C(=C1)OCO2)CC(CN(C(=O)OCC1C=CC=CC=1)C)O
Computed Properties
- Exact Mass: 359.13688739g/mol
- Monoisotopic Mass: 359.13688739g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 77.5Ų
benzyl N-3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl-N-methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28299636-0.05g |
benzyl N-[3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl]-N-methylcarbamate |
2680830-02-6 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28299636-0.1g |
benzyl N-[3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl]-N-methylcarbamate |
2680830-02-6 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28299636-0.25g |
benzyl N-[3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl]-N-methylcarbamate |
2680830-02-6 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28299636-0.5g |
benzyl N-[3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl]-N-methylcarbamate |
2680830-02-6 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28299636-1.0g |
benzyl N-[3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl]-N-methylcarbamate |
2680830-02-6 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28299636-2.5g |
benzyl N-[3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl]-N-methylcarbamate |
2680830-02-6 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28299636-5.0g |
benzyl N-[3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl]-N-methylcarbamate |
2680830-02-6 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 | |
| Enamine | EN300-28299636-10.0g |
benzyl N-[3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl]-N-methylcarbamate |
2680830-02-6 | 95.0% | 10.0g |
$5221.0 | 2025-03-19 | |
| Enamine | EN300-28299636-1g |
benzyl N-[3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl]-N-methylcarbamate |
2680830-02-6 | 1g |
$1214.0 | 2023-09-07 | ||
| Enamine | EN300-28299636-5g |
benzyl N-[3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl]-N-methylcarbamate |
2680830-02-6 | 5g |
$3520.0 | 2023-09-07 |
benzyl N-3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl-N-methylcarbamate Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on benzyl N-3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl-N-methylcarbamate
Introduction to Benzyl N-3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl-N-methylcarbamate (CAS No. 2680830-02-6)
Benzyl N-3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl-N-methylcarbamate, a compound with the chemical identifier CAS No. 2680830-02-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.
The primary focus of this introduction is to provide a comprehensive overview of Benzyl N-3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl-N-methylcarbamate, emphasizing its chemical structure, synthesis methods, and most notably, its recent applications in scientific research. The discussion will also highlight the compound's role in the development of novel therapeutic agents and its relevance to current trends in the pharmaceutical industry.
One of the most striking features of Benzyl N-3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl-N-methylcarbamate is its intricate molecular architecture. The presence of a benzyl group, a hydroxyl group, and a carbamate moiety attached to a 1,3-dioxaindan backbone creates a multifunctional platform that can be modified for various pharmacological applications. This structural complexity allows for diverse interactions with biological targets, making it an attractive candidate for further exploration in drug discovery.
The synthesis of Benzyl N-3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl-N-methylcarbamate involves a series of well-defined chemical reactions that require precise control over reaction conditions. The process typically begins with the preparation of the 1,3-dioxaindan core, followed by functionalization at the 5-position with an appropriate hydroxylated side chain. The introduction of the carbamate group at the nitrogen atom is achieved through nucleophilic substitution reactions, often employing methyl carbamate as the carbamating agent.
Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, catalytic hydrogenation techniques have been employed to simplify certain steps in the synthesis, reducing both reaction times and byproduct formation. These improvements have not only enhanced the yield but also made the process more environmentally friendly.
The biological activity of Benzyl N-3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl-N-methylcarbamate has been extensively studied in recent years. Research has demonstrated its potential as an intermediate in the synthesis of bioactive molecules with therapeutic properties. Specifically, studies have focused on its role as a precursor for compounds that exhibit anti-inflammatory and analgesic effects. The hydroxyl group and carbamate moiety are particularly important for these interactions, as they can engage with various biological targets.
In addition to its pharmacological applications, Benzyl N-3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl-N-methylcarbamate has shown promise in the field of materials science. Its unique structural features make it suitable for use as a building block in the development of novel polymers and coatings. These materials could find applications in various industries, including pharmaceuticals and biotechnology.
The compound's stability under different environmental conditions has also been a subject of interest. Studies have indicated that Benzyl N-3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl-N-methylcarbamate maintains its structural integrity over time when stored under controlled conditions. This stability is crucial for its use in both laboratory research and industrial applications.
From an industrial perspective, the production and utilization of Benzyl N-3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl-N-methylcarbamate aligns with global trends towards sustainable chemistry. The compound's synthesis has been optimized to minimize waste generation and energy consumption. Furthermore, efforts are underway to develop greener alternatives for certain reaction steps, ensuring that future production processes are both efficient and environmentally responsible.
The future prospects for Benzyl N-3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl-N-methylcarbamate are bright. Ongoing research aims to uncover new applications for this compound and to refine synthetic methodologies for improved efficiency. Collaborative efforts between academia and industry are likely to drive further innovation in this area.
In conclusion, Benzyl N-3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl-N-methylcarbamate (CAS No. 2680830-02-6) is a versatile compound with significant potential in pharmaceutical chemistry and materials science. Its complex structure and diverse functional groups make it an invaluable tool for researchers developing novel therapeutic agents and advanced materials. As scientific understanding continues to evolve, it is expected that this compound will play an increasingly important role in addressing some of today's most pressing challenges in medicine and technology.
2680830-02-6 (benzyl N-3-(1,3-dioxaindan-5-yloxy)-2-hydroxypropyl-N-methylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)